1,5-dimethyl-N-(4-methylidenecyclohexyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 1,5-dimethyl-N-(4-methylidenecyclohexyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C13H19N3O/c1-9-4-6-11(7-5-9)14-13(17)12-8-10(2)16(3)15-12/h8,11H,1,4-7H2,2-3H3,(H,14,17)
• InChI Key: HRMBMFVGFZPAGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)C(=O)NC2CCC(=C)CC2
• Molecular Formula: C13H19N3O
• Molecular Weight: 233.31 g/mol

Description

1,5-dimethyl-N-(4-methylidenecyclohexyl)-1H-pyrazole-3-carboxamide, also known as JWH-018, is a synthetic cannabinoid that has gained attention in recent years due to its use as a recreational drug. However, JWH-018 also has potential applications in scientific research, particularly in the study of the endocannabinoid system and its role in various physiological processes.

Scientific Research Applications

Heterocyclic Chemistry and Synthesis

• Diverse Directions of Heterocyclizations : Research has demonstrated various pathways in heterocyclization reactions involving derivatives of 5-aminopyrazoles and N-arylmaleimides. These reactions yield compounds like pyrazolo[1,5-a]pyrimidine-7-carboxamides and pyrazolo[3,4-b]pyridine-4-carboxamides, highlighting the chemical versatility of pyrazole derivatives (Rudenko et al., 2011).

• Synthesis of Isoxazolines and Isoxazoles : Novel isoxazolines and isoxazoles have been synthesized from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through [3+2] cycloaddition, showcasing the utility of pyrazole derivatives in constructing complex heterocyclic systems with potential biological activities (Rahmouni et al., 2014).

• Biological Activity of Pyrazolo[1,5-a]Pyrimidine Derivatives : The synthesis of compounds like 5-(4-fluorophenyl)-N,N-dimethyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide has revealed distinct effective inhibition on the proliferation of some cancer cell lines, indicating the therapeutic potential of pyrazole derivatives in oncology (Liu et al., 2016).

• Utility in Heterocyclic Synthesis : The enaminonitrile derivatives serve as key intermediates for synthesizing a variety of heterocycles, including pyrazoles, pyridines, and pyrimidines, demonstrating the importance of pyrazole-based compounds in the synthesis of heterocyclic molecules with potential biological activities (Fadda et al., 2012).